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Compound of Interest

Compound Name: 1-Deacetylnimbolinin B

Cat. No.: B12435426 Get Quote

A detailed analysis for researchers, scientists, and drug development professionals.

This guide provides a comprehensive comparison of two prominent limonoids, 1-
Deacetylnimbolinin B and Azadirachtin, derived from the neem tree (Azadirachta indica).

While Azadirachtin is a well-studied and widely utilized biopesticide, 1-Deacetylnimbolinin B
remains a lesser-known compound with limited available data. This document aims to present

a side-by-side comparison based on current scientific literature, highlighting key differences in

their biological activities, physicochemical properties, and toxicological profiles. The significant

data gap for 1-Deacetylnimbolinin B is a critical finding of this review.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of these compounds is crucial

for their application in research and development. The following table summarizes the available

data.
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Property 1-Deacetylnimbolinin B Azadirachtin

Molecular Formula C33H44O9 C35H44O16

Molecular Weight 584.7 g/mol 720.71 g/mol [1]

Appearance Powder White microcrystalline solid[2]

Melting Point Not Reported 154–158 °C[1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Soluble in polar organic

solvents

logP (Octanol/Water) Not Reported Not Reported

Comparative Biological Activity
The biological activities of Azadirachtin are extensively documented, showcasing its potent

insecticidal, antifungal, and cytotoxic effects. In contrast, quantitative data on the bioactivity of

1-Deacetylnimbolinin B is scarce.

Biological Activity 1-Deacetylnimbolinin B Azadirachtin

Insecticidal Activity

Weak antifeedant activity

against Spodoptera littoralis at

1,000 ppm (reported for the

related compounds 1-

deacetylnimbolinin A and 2-

deacetylnimbolinin B)[3]

Potent antifeedant and insect

growth regulator against over

200 species of insects.[4]

Fulfills many criteria for a good

insecticide.[4]

Antifungal Activity Data not available. Exhibits antifungal properties.

Cytotoxic Activity Data not available.

Demonstrates cytotoxic effects

against various cancer cell

lines.

Toxicity Profile
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Toxicological data is paramount for assessing the safety of any compound. While Azadirachtin

has undergone considerable toxicological evaluation, no specific toxicity data for 1-
Deacetylnimbolinin B was found in the public domain.

Toxicity Parameter 1-Deacetylnimbolinin B Azadirachtin

Acute Oral Toxicity (LD50, Rat) Data not available.
> 3,540 mg/kg (practically non-

toxic)[4]

Mammalian Toxicity Data not available.
Very low toxicity to mammals.

[4]

Aquatic Toxicity Data not available.
Moderate to high toxicity to

aquatic organisms.

Carcinogenicity Data not available.
May cause cancer (Category

1B).[2]

Mechanism of Action & Signaling Pathways
The modes of action of Azadirachtin are multifaceted and well-elucidated. It primarily acts as an

insect growth regulator by disrupting the hormonal balance of ecdysteroids and juvenile

hormones.[4][5] It also functions as a potent antifeedant.[4] At the cellular level, Azadirachtin

has been shown to upregulate p53 and disrupt protein synthesis.[4]

Conversely, there is a complete lack of information regarding the specific signaling pathways

modulated by 1-Deacetylnimbolinin B.

Signaling Pathway of Azadirachtin in Insect Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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